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Compound of Interest

Compound Name: Enprofylline

Cat. No.: B1671344

For Researchers, Scientists, and Drug Development Professionals

Enprofylline (3-propylxanthine) is a xanthine derivative developed for the treatment of
respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD).[1][2]
Structurally related to other methylxanthines like theophylline and caffeine, it functions primarily
as a potent bronchodilator.[1][3][4] Its mechanism of action is centered on the competitive,
nonselective inhibition of phosphodiesterase enzymes, which distinguishes it from other
xanthines that also exhibit significant adenosine receptor antagonism.[4] This guide provides
an in-depth overview of its chemical structure, physicochemical properties, and mechanism of
action.

Chemical Identity and Structure

Enprofylline's core is a xanthine molecule, which is a purine base featuring two ketone groups
at the C2 and C6 positions.[5][6] The key structural feature that defines Enprofylline is the
presence of a propyl group attached to the nitrogen atom at the N3 position of the purine ring.

Key Chemical Identifiers:
o |[UPAC Name: 3-propyl-7H-purine-2,6-dione[1]
e Molecular Formula: CsH1oN4O2[1][4][5]

e CAS Number: 41078-02-8[1][7]
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e SMILES: CCCN1C2=C(C(=O)NC1=0)NC=N2[4][6][7]

Xanthine Core

C6=0
N9

C8-H

N7-H

C5

Attached a%

Substituent

Propyl Group
(-CH2CH2CH)

Logical Representation of Enprofylline Structure

l Enprofylline l

[nhibits

Phosphodiesterase (PDE)

Adenylyl Cyclase

\
\

\
\pegrades
\

A ctivates

Protein Kinase A
(Activated)

Promotes

Bronchial Smooth
Muscle Relaxation

Primary Signaling Pathway of Enprofylline

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://en.wikipedia.org/wiki/Enprofylline
https://www.hmdb.ca/metabolites/HMDB0014962
https://www.wikidata.org/wiki/Q5379482
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

1. Preparation

Test Compound 2. Assay Execution 3. Data Analysis
(Enprofylline) Measure
Competitive Binding RESEOHSE N Data Acquisition Determine Potency
or Enzyme Assay & Analysis (e.g., Ki, ICs0)
Biological Target i
(e.g., PDE, Receptors)

Generalized Workflow for Bioactivity Assays

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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